Cas no 35480-51-4 (Benzoic acid, 2,4-bis(2,2,2-trifluoroethoxy)-)

• Product Name: Benzoic acid, 2,4-bis(2,2,2-trifluoroethoxy)-
• CAS No: 35480-51-4
• MF: C₁₁H₈F₆O₄
• MW: 318.169244766235
• CID: 1470630
• PubChem ID: 85789792
• Update Time: 2025-04-20

Benzoic acid, 2,4-bis(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-bis(2,2,2-trifluoroethoxy)-
• 2,4-bis(2,2,2-trifluoroethoxy)benzoic acid
• 35480-51-4
• 4YE473YKW8

• Inchi： 1S/C11H8F6O4/c12-10(13,14)4-20-6-1-2-7(9(18)19)8(3-6)21-5-11(15,16)17/h1-3H,4-5H2,(H,18,19)
• InChI Key： KROASUAOLZGBOB-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C=CC=1C(=O)O)OCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 318.03264
• Monoisotopic Mass: 318.03267770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76